Cas no 91137-55-2 (4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid)
91137-55-2 structure
Product Name:4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid
CAS No:91137-55-2
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD01566859
CID:799281
PubChem ID:4176428
Update Time:2025-09-21
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-
- 4-methyl-2-phenyloxazole-5-carboxylic acid
- 2-Phenyl-4-methyl-4-oxazolcarbonsaeure
- 4-Methyl-2-phenyl-1,3-oxazole-5-carboxylic acid
- 4-Methyl-2-phenyl-5-oxazolcarboxylsaeure
- 4-Methyl-2-phenyl-oxazol-5-carbonsaeure
- FT-0752749
- 91137-55-2
- CHEMBL4454847
- DTXSID30400312
- Z1259053954
- J-515716
- SCHEMBL2789941
- 4-methyl-2-phenyloxazole-5-carboxylicacid
- HRFYZRHGBICKAG-UHFFFAOYSA-N
- CS-0263465
- AKOS013894222
- EN300-87277
- MS-22238
- 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-
- G19192
- 4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid
-
- MDL： MFCD01566859
- Inchi： 1S/C11H9NO3/c1-7-9(11(13)14)15-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
- InChI Key： HRFYZRHGBICKAG-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 400.1±37.0 °C at 760 mmHg
- Flash Point: 195.8±26.5 °C
- PSA: 63.33000
- LogP: 2.34820
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357653-5mg |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid |
91137-55-2 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357653-10mg |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid |
91137-55-2 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M357653-50mg |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid |
91137-55-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Chemenu | CM463468-1g |
4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBOXYLIC ACID |
91137-55-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-87277-0.05g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 0.05g |
$47.0 | 2025-03-21 | |
| Enamine | EN300-87277-0.1g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 0.1g |
$70.0 | 2025-03-21 | |
| Enamine | EN300-87277-0.25g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 0.25g |
$100.0 | 2025-03-21 | |
| Enamine | EN300-87277-0.5g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 0.5g |
$157.0 | 2025-03-21 | |
| Enamine | EN300-87277-1.0g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 1.0g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-87277-2.5g |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic acid |
91137-55-2 | 95.0% | 2.5g |
$424.0 | 2025-03-21 |
4-methyl-2-phenyl-1,3-oxazole-5-carboxylic Acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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